Cas no 1806959-82-9 (Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate
• CAS No: 1806959-82-9
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895703
• Update Time: 2025-06-08

Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate

• Inchi： 1S/C11H13F2NO3/c1-6-7(4-10(15)17-3)9(16-2)5-8(14-6)11(12)13/h5,11H,4H2,1-3H3
• InChI Key： ODANEJCTQISNSG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC(=O)OC)C(C)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate

Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate (CAS No. 1806959-82-9): A Comprehensive Overview

Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate (CAS No. 1806959-82-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties. The presence of both difluoromethyl and methoxy substituents, along with the pyridine core, contributes to its distinct reactivity and potential biological activity.

The compound's structure is a testament to the ingenuity of modern synthetic chemistry. The combination of a pyridine ring with ester functionality at the 3-position, coupled with methyl groups at the 2- and 4-positions, creates a versatile scaffold for further derivatization. This molecular architecture allows for interactions with biological targets in multiple ways, making it an attractive candidate for drug discovery.

In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs. Specifically, the difluoromethyl group is known to enhance metabolic stability, improve binding affinity, and increase bioavailability. These attributes have made fluorinated compounds indispensable in the development of modern therapeutics.

Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate has been explored in several preclinical studies as a potential lead compound for various therapeutic indications. Its ability to modulate biological pathways makes it a valuable tool for researchers investigating new drug candidates. The compound's interactions with enzymes and receptors have been studied extensively, providing insights into its potential mechanisms of action.

One of the most compelling aspects of this compound is its role in the development of novel antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. The additional substituents, particularly the difluoromethyl group, further enhance its antiviral properties by improving its binding affinity and stability.

The synthesis of Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its efficacy against various pathogens and diseases. The compound's ability to inhibit key enzymatic targets has led to its consideration as a starting point for more potent derivatives.

The future prospects of Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate are vast and exciting. Ongoing research aims to optimize its pharmacological properties further by exploring different derivatives and analogs. The integration of computational chemistry tools has accelerated the discovery process by allowing researchers to predict the behavior of new compounds before they are synthesized.

In conclusion, Methyl 6-(difluoromethyl)-4-methoxy-2-methylpyridine-3-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable asset in the quest for new therapeutics. As research continues to uncover more about its potential applications, this compound is poised to play a crucial role in addressing unmet medical needs.